![molecular formula C5H8O3 B1369671 (R)-Tetrahydrofuran-3-carboxylic acid CAS No. 66838-42-4](/img/structure/B1369671.png)
(R)-Tetrahydrofuran-3-carboxylic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of a carboxylic acid involves a carbonyl group (C=O) and a hydroxyl group (-OH) attached to the same carbon atom. This combination forms a functional group known as the carboxyl group (-COOH) .Chemical Reactions Carboxylic acids are known for their acidity. They can donate a proton (H+) from the hydroxyl group, resulting in a carboxylate ion . They can also undergo reactions such as esterification, where they react with alcohols to form esters .
Scientific Research Applications
Chiral Building Blocks in Peptidomimetics Synthesis
(R)-Tetrahydrofuran-3-carboxylic acid derivatives serve as chiral building blocks for the synthesis of peptidomimetics. For instance, (1R,5S)-1-Hydroxy-3,6-dioxa-bicyclo[3.2.1]octan-2-one, derived from cellulose, was utilized as a chiral precursor in creating a new δ-sugar amino acid, (3R,5S)-5-(aminoethyl)-3-hydroxytetrahydrofurane-3-carboxylic acid. This derivative exhibits potential for accessing new peptidomimetics with conformationally restricted structures due to the presence of the tetrahydrofurane ring, aiming to mimic the dipeptide glycine-alanine ((Defant et al., 2011)).
Biomimetic Structures and Nucleic Acid Binding
Tetrahydrofuran amino acid derivatives have also been synthesized for designing biomimetic structures. A notable example is the synthesis of a C-activated N-Fmoc-protected trans-(2S,3S)-3-aminotetrahydrofuran-2-carboxylic acid from 2-deoxy-d-ribose. This derivative was employed as a building block for a new peptide nucleic acid (PNA), demonstrating significant DNA binding affinity, specificity, and preference for DNA over RNA binding. The hydrophilic tetrahydrofuran ring in the PNA structure notably reduces nonspecific interactions and self-aggregation issues commonly associated with PNAs due to their hydrophobic nature (Sriwarom et al., 2015).
Catalyst in Hydrogenolysis
In the field of catalysis, tetrahydrofuran-2-carboxylic acid (THFCA) derivatives have been explored as substrates. Specifically, Rh-WOx/SiO2 catalysts demonstrated activity in the C-O hydrogenolysis of THFCA, leading to the production of δ-valerolactone and 5-hydroxyvaleric acid. These findings contribute to the understanding of hydrogenolysis mechanisms and highlight the potential of THFCA derivatives in catalytic processes (Asano et al., 2020).
Mechanism of Action
The mechanism of action of carboxylic acids largely depends on their specific structure and the context in which they are used. For example, in biological systems, carboxylic acids such as fatty acids can be metabolized to produce energy .
Physical and Chemical Properties Carboxylic acids have higher boiling points than similar-sized hydrocarbons or alcohols due to their ability to form hydrogen bonds. They are generally polar and can participate in hydrogen bonding, making them soluble in water .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(3R)-oxolane-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O3/c6-5(7)4-1-2-8-3-4/h4H,1-3H2,(H,6,7)/t4-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOTREHHXSQGWTR-SCSAIBSYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC[C@@H]1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50609002 | |
Record name | (3R)-Oxolane-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50609002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-Tetrahydrofuran-3-carboxylic acid | |
CAS RN |
66838-42-4 | |
Record name | (3R)-Oxolane-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50609002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (R)-Tetrahydro-3-furoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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